2-Thiophen-2-yl-imidazo[1,2-a]pyrimidine

• IUPAC Name: 2-thiophen-2-ylimidazo[1,2-a]pyrimidine
• InChI: InChI=1S/C10H7N3S/c1-3-9(14-6-1)8-7-13-5-2-4-11-10(13)12-8/h1-7H
• InChI Key: JZCAAAHWCAATEC-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(N=C2N=C1)C3=CC=CS3
• Molecular Formula: C10H7N3S
• DSSTOX Substance ID: DTXSID20364131
• Molecular Weight: 201.25 g/mol
• CAS RN: 115749-42-3

Description

2-Thiophen-2-yl-imidazo[1,2-a]pyrimidine (2TIP) is an organic compound with a wide range of applications in scientific research. It is a member of the thiophene family of heterocyclic compounds, and is composed of a thiophene ring fused to an imidazopyrimidine ring. 2TIP has been used in a variety of research applications, including drug development, chemical synthesis, and biological assays.

Scientific Research Applications

• Antiviral Activity : Imidazo[1,2-a]pyridines and imidazo[1,2-a]pyrimidines, especially those with a thiophene substitution, have shown potent antiviral activities against human cytomegalovirus (CMV) and varicella-zoster virus (VZV) (Véron et al., 2007).

• Chemical Detoxification : Selenoester derivatives of imidazo[1,2-a]pyrimidine have been synthesized for the chemical detoxification of mercury chloride (HgCl2), indicating potential applications in treating mercury-induced toxicity (Sharma et al., 2018).

• Antineoplastic Activity : Certain imidazo[1,2-a]pyrimidine derivatives have been investigated for their antineoplastic activity, demonstrating effectiveness against various cancer cell lines (Abdel-Hafez, 2007).

• Fluorescent Properties for Biomarkers : Imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrimidine derivatives have been studied for their fluorescent properties, making them potential candidates for biomarkers and photochemical sensors (Velázquez-Olvera et al., 2012).

• Synthesis and Functionalization : Various studies have focused on the synthesis and functionalization of imidazo[1,2-a]pyrimidines, exploring their applications in medicinal chemistry and drug development (Goel et al., 2015).

• Antiulcer Agents : Research into 3-substituted imidazo[1,2-a]pyridines as potential antiulcer agents has been conducted, exploring their antisecretory and cytoprotective properties (Starrett et al., 1989).

• Anticancer and Antioxidant Activities : New derivatives of imidazo[1,2-a]pyrimidine have been synthesized and evaluated for their antioxidant activity and cytotoxic effects against cancer cells (Rehan et al., 2021).

• Catalysis and Sensor Applications : Studies have shown that imidazo[1,2-a]pyrimidine derivatives can be synthesized using catalysis methods and can act as fluorescent sensors for ions like zinc (Rawat et al., 2018).

Mechanism of Action

Target of Action

Similar compounds, such as imidazo[1,2-a]pyridine derivatives, have been studied as covalent anticancer agents . These compounds are known to target specific proteins in cancer cells, such as the KRAS G12C protein .

Mode of Action

It’s worth noting that imidazo[1,2-a]pyridine derivatives, which share a similar structure, have been shown to act as covalent inhibitors . They bind covalently to their target proteins, leading to irreversible inhibition .

Biochemical Pathways

Related compounds have been shown to interfere with the signaling pathways of cancer cells . This interference can lead to the inhibition of cell proliferation and the induction of apoptosis .

Result of Action

Similar compounds have been shown to have potent anticancer effects . These effects are likely due to the inhibition of target proteins and the disruption of cellular signaling pathways .

Future Directions

Imidazo[1,2-a]pyridine, an important fused bicyclic 5,6 heterocycle, has been recognized for its wide range of applications in medicinal chemistry. Future research may focus on the development of new imidazo[1,2-a]pyrimidine derivatives as potential therapeutic agents.